Cas no 1620749-77-0 (Methyl 3-chloro-4-(trifluoromethyl)picolinate)

Methyl 3-chloro-4-(trifluoromethyl)picolinate structure
1620749-77-0 structure
Product Name:Methyl 3-chloro-4-(trifluoromethyl)picolinate
CAS No:1620749-77-0
MF:C8H5ClF3NO2
MW:239.579011678696
CID:4802754
Update Time:2023-08-17

Methyl 3-chloro-4-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-4-(trifluoromethyl)picolinate
    • Inchi: 1S/C8H5ClF3NO2/c1-15-7(14)6-5(9)4(2-3-13-6)8(10,11)12/h2-3H,1H3
    • InChI Key: QZYBJFBXVAJDKV-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)OC)=NC=CC=1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • XLogP3: 2.6
  • Topological Polar Surface Area: 39.2

Methyl 3-chloro-4-(trifluoromethyl)picolinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029009288-250mg
Methyl 3-chloro-4-(trifluoromethyl)picolinate
1620749-77-0 95%
250mg
$1,058.40 2022-04-02
Alichem
A029009288-1g
Methyl 3-chloro-4-(trifluoromethyl)picolinate
1620749-77-0 95%
1g
$2,981.85 2022-04-02
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